Cas no 158732-59-3 (Salvianolic acid F)
Salvianolic acid F structure
Product Name:Salvianolic acid F
Salvianolic acid F Chemical and Physical Properties
Names and Identifiers
-
- 2-Propenoic acid,3-[2-[(1E)-2-(3,4-dihydroxyphenyl)ethenyl]-3,4-dihydroxyphenyl]-, (2E)-
- Salvianolic acid F
- 2-Propenoicacid, 3-[2-[2-(3,4-dihydroxyphenyl)ethenyl]-3,4-dihydroxyphenyl]-, (E,E)-
- (2E)-3-[2-[(1E)-2-(3,4-Dihydroxyphenyl)ethenyl]-3,4-dihydroxyphenyl]-2-propenoic acid
- DTXSID301347060
- CS-0032263
- AKOS037515246
- SCHEMBL10041478
- MS-24606
- (2E)-3-{2-[(E)-2-(3,4-Dihydroxyphenyl)vinyl]-3,4-dihydroxyphenyl}acrylic acid
- CHEMBL464884
- salvianolicacidF
- HY-125847
- (E)-3-[2-[(E)-2-(3,4-dihydroxyphenyl)ethenyl]-3,4-dihydroxyphenyl]prop-2-enoic acid
- 158732-59-3
- Salvianolate F
- (E)-3-(2-((E)-2-(3,4-dihydroxyphenyl)ethenyl)-3,4-dihydroxyphenyl)prop-2-enoic acid
- DA-67391
-
- Inchi: 1S/C17H14O6/c18-13-6-2-10(9-15(13)20)1-5-12-11(4-8-16(21)22)3-7-14(19)17(12)23/h1-9,18-20,23H,(H,21,22)/b5-1+,8-4+
- InChI Key: PULWRMOKQNWQBD-LZSLGQGWSA-N
- SMILES: O([H])C1=C(C([H])=C([H])C(/C(/[H])=C(\[H])/C(=O)O[H])=C1/C(/[H])=C(\[H])/C1C([H])=C([H])C(=C(C=1[H])O[H])O[H])O[H]
Computed Properties
- Exact Mass: 314.07902
- Monoisotopic Mass: 314.07903816 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 5
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 23
- Rotatable Bond Count: 4
- Complexity: 460
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 2
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 118
- Molecular Weight: 314.29
- XLogP3: 2.7
Experimental Properties
- Color/Form: Powder
- Density: 1.556±0.06 g/cm3 (20 ºC 760 Torr),
- Melting Point: Not available
- Boiling Point: 636.8±55.0 °C at 760 mmHg
- Flash Point: 352.9±28.0 °C
- Solubility: Almost insoluble (0.063 g/l) (25 º C),
- PSA: 118.22
- Vapor Pressure: 0.0±2.0 mmHg at 25°C
Salvianolic acid F Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
-
Warning Statement:
P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care - Safety Instruction: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
Salvianolic acid F Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| MedChemExpress | HY-125847-1mg |
Salvianolic acid F |
158732-59-3 | 99.23% | 1mg |
¥1500 | 2024-07-20 | |
| MedChemExpress | HY-125847-5mg |
Salvianolic acid F |
158732-59-3 | 99.23% | 5mg |
¥4000 | 2024-07-20 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | S85750-5mg |
2-Propenoic acid,3-[2-[(1E)-2-(3,4-dihydroxyphenyl)ethenyl]-3,4-dihydroxyphenyl]-, (2E)- |
158732-59-3 | 5mg |
¥2798.0 | 2021-09-07 | ||
| Chengdu Biopurify Phytochemicals Ltd | BP3619-10mg |
Salvianolic acid F |
158732-59-3 | 98% | 10mg |
$390 | 2023-09-20 | |
| Chengdu Biopurify Phytochemicals Ltd | BP3619-5mg |
Salvianolic acid F |
158732-59-3 | 98% | 5mg |
$250 | 2023-09-20 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TN2175-1 mg |
Salvianolic acid F |
158732-59-3 | 99.23% | 1mg |
¥2980.00 | 2022-04-26 | |
| SHANG HAI YUAN YE Biotechnology Co., Ltd. | B25806-5mg |
Salvianolic F |
158732-59-3 | ,HPLC≥98% | 5mg |
¥2200.00 | 2021-09-02 | |
| ChemScence | CS-0032263-1mg |
Salvianolic acid F |
158732-59-3 | 99.23% | 1mg |
$343.0 | 2022-04-27 | |
| ChemScence | CS-0032263-5mg |
Salvianolic acid F |
158732-59-3 | 99.23% | 5mg |
$1029.0 | 2022-04-27 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajce59422-1mg |
Salvianolic acid F |
158732-59-3 | 98% | 1mg |
¥0.00 | 2023-09-07 |
Salvianolic acid F Related Literature
-
1. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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